Cyclocreatine

Description

Cyclocreatine is a creatine analog with potential therapeutic benefits . Research indicates it can act as a bioenergetic protective agent by helping to maintain high levels of ATP, which is crucial for energy in cells . Studies suggest that cyclocreatine can suppress creatine metabolism and may impair proliferation in prostate cancer cells . Furthermore, investigations into Creatine Transporter Deficiency (CTD) have shown that cyclocreatine treatment can improve cognitive deficits and other symptoms associated with the condition .

Chemically known as 2-(2-iminoimidazolidin-1-yl)acetic acid, cyclocreatine has a molecular weight of 143.14 and the molecular formula $C_5H_9N_3O_2$ . It is also known by synonyms such as 1-carboxymethyl-2-iminoimidazolidine and 2-imino-1-imidazolidineacetic acid . Cyclocreatine's structure includes an imidazolidine ring, and it functions as an antitumor biochemical and enzyme inhibitor for proteomics research .

Another similar compound is Cyclocreatine phosphate, which includes a phosphate group . Cyclocreatine is currently being explored for its ability to target metabolic vulnerabilities in cancer and to address neurological disorders like CTD, marking it as a compound of interest in ongoing research .

• CAS No.: 35404-50-3
• Product Name: Cyclocreatine
• Molecular Formula: C5H9N3O2
• Molecular Weight: 143.14 g/mol
• IUPAC Name: 2-(2-amino-4,5-dihydroimidazol-1-yl)acetic acid
• Standard InChI: InChI=1S/C5H9N3O2/c6-5-7-1-2-8(5)3-4(9)10/h1-3H2,(H2,6,7)(H,9,10)
• Standard InChIKey: AMHZIUVRYRVYBA-UHFFFAOYSA-N
• SMILES: C1CN(C(=N1)N)CC(=O)O
• Canonical SMILES: C1CN(C(=N1)N)CC(=O)O
• Appearance: Assay:≥95%A crystalline solid
• Synonyms: 2-Amino-4,5-dihydro-1H-Imidazole-1-acetic Acid; 1-Carboxymethyl-2-iminoimidazolidine
• PubChem Compound: 2896
• Last Modified: Sep 14 2023